Cas no 11119-70-3 (Lead chromate oxide)

• Product Name: Lead chromate oxide
• CAS No: 11119-70-3
• MF: CrH₂O₅Pb
• MW: 341.208979129791
• CID: 118775
• Update Time: 2025-04-18

Lead chromate oxide Chemical and Physical Properties

Names and Identifiers

• Lead chromate oxide
• Chrome red
• lead(2+) dioxido(dioxo)chromium
• Chromium lead oxide
• Chromic acid, lead salt
• Chromic acid, lead salt, basic
• 15804-54-3 (Chromic acid-lead(2+))
• 7758-97-6 (Chromic acid-lead(2+)[1:1])

• Inchi： 1S/Cr.2H2O.3O.Pb/h;2*1H2;;;;/q+2;;;;;-2;+2/p-2
• InChI Key： ICNHXFXPRAAWJU-UHFFFAOYSA-L
• SMILES： [Pb+2].[Cr](O)(O)(=O)=O.[O-2]

Computed Properties

• Exact Mass: 431.8242
• Monoisotopic Mass: 323.896806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Melting Point: 844 deg C
• PSA: 160.52